1,2-Dipalmitoyl-sn-glycero-3-phospho-rac-(1-glycerol) Sodium Salt

• CAS No.: 200880-41-7
• Product Name: 1,2-Dipalmitoyl-sn-glycero-3-phospho-rac-(1-glycerol) Sodium Salt
• Molecular Formula: C38H74NaO10P
• Molecular Weight: 744.964
• IUPAC Name: sodium;[(2R)-2,3-di(hexadecanoyloxy)propyl] 2,3-dihydroxypropyl phosphate
• Standard InChI: InChI=1S/C38H75O10P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-37(41)45-33-36(34-47-49(43,44)46-32-35(40)31-39)48-38(42)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h35-36,39-40H,3-34H2,1-2H3,(H,43,44);/q;+1/p-1/t35?,36-;/m1./s1
• Standard InChIKey: LDWIWSHBGAIIMV-ODZMYOIVSA-M
• SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC(CO)O)OC(=O)CCCCCCCCCCCCCCC.[Na+]
• Appearance: Unit:100 mgSolvent:nonePurity:98+%Physical solid
• Description: 1,2-Dipalmitoyl-sn-glycero-3-phospho-(1/'-rac-glycerol) is a phospholipid containing the long-chain (16:0) palmitic acid inserted at the sn-1 and sn-2 positions. It can be used in the generation of micelles, liposomes, and other types of artificial membranes.
• Synonyms: 1,2-Dihexadecanoyl-sn-glycero-3-phospho-(1′-rac-glycerol) sodium salt; L-α-Phosphatidyl-DL-glycerol dipalmitoyl; DPPG-Na; Hexadecanoic acid 1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester
• Reference: 1. T. Alig et al. “Electrostatic Barrier to Recovery of Dipalmitoylphosphatidylglycerol Monolayers after Collapse” Biophysical Journal, vol. 86 pp. 897-904,20042. J. Miñones Jr. et al. “Amphotericin B-Dipalmitoyl Phosphatidyl Glycerol Interactions Responsible for the Reduced Toxicity of Liposomal Formulations:A Monolayer Study” Langmuir, vol. 18 pp. 8601-8608, 20023. S. Vaena de Avalos et al. “The phosphatidylglycerol/cardiolipin biosynthetic pathway is required for the activation of inositol phosphosphingolipidphospholipase C, Isc1p, during growth of Saccharomyces cerevisiae” Journal of Biological Chemistry, Vol. 280(8) pp. 7170-7177, 20044. M. Hagio et al. “Phosphatidylglycerol is Essential for the Development of Thylakoid Membranes in Arabidopsis thaliana” Plant & Cell Physiology, Vol.43(12), pp. 1456-1464, 2002
• PubChem Compound: 46891827
• Last Modified: Nov 11 2021